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Compound of Interest

Compound Name:
2-Amino-5-bromo-3-nitrophenol

hydrobromide

Cat. No.: B13228929

Get Quote

Executive Summary & Strategic Context
Target Molecule: 2-Amino-5-bromo-3-nitrophenol hydrobromide CAS (Free Base): 867338-

56-5 (Analogous) Core Application: Key intermediate for antiviral and anticancer kinase

inhibitors (e.g., fused heterocyclic scaffolds).

The synthesis of 2-Amino-5-bromo-3-nitrophenol represents a classic challenge in

regioselective electrophilic aromatic substitution (EAS). The starting material, 2-amino-3-

nitrophenol, presents a "crowded" aromatic ring with competing directing groups.

For researchers and process engineers, the choice of bromination method determines not just

yield, but the downstream isolation efficiency of the hydrobromide salt. This guide compares

the two dominant methodologies: Direct Bromination (Elemental

) and N-Bromosuccinimide (NBS) Electrophilic Substitution.

The Regioselectivity "Perfect Storm"
Before evaluating costs, one must understand the chemistry that dictates the yield.
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-OH (Position 1): Activator. Ortho/Para director. Directs to C6 and C4.

-NH₂ (Position 2): Strong Activator. Ortho/Para director. Directs to C5 (Para) and C3

(Occupied).

-NO₂ (Position 3): Deactivator. Meta director. Directs to C5.

Conclusion: Position C5 is the site of cooperative directing effects between the amino and nitro

groups, making it the kinetically favored position over C4 or C6.

Decision Matrix: Process Pathways
The following flowchart outlines the critical decision points between the two primary synthesis

routes.
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Starting Material:
2-Amino-3-nitrophenol

Select Bromination Reagent

Route A: Elemental Bromine (Br2)
Solvent: Glacial Acetic Acid

Low Cost / High Hazard

Route B: N-Bromosuccinimide (NBS)
Solvent: DMF or Acetonitrile

High Cost / High Purity

Mechanism: In-situ HBr Generation Mechanism: Succinimide Byproduct

Isolation: Direct Precipitation
of HBr Salt

One-Pot Process

Isolation: Aqueous Workup
(Requires HBr addition)

Two-Step Process

Final Product:
2-Amino-5-bromo-3-nitrophenol HBr

Click to download full resolution via product page

Figure 1: Process flow comparison showing the "One-Pot" advantage of Route A versus the

"Clean Chemistry" of Route B.

Detailed Comparative Analysis
Method A: Classical Bromination (Elemental )
This is the preferred industrial route due to atom economy and the ability to isolate the salt

directly.

Mechanism:
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reacts with the activated ring. The byproduct is HBr.[1] In acetic acid, the HBr protonates the
amine, causing the final product (Hydrobromide salt) to precipitate out of the solution, driving
the reaction to completion (Le Chatelier’s principle).

Reagent Cost: ~$3.00 - $5.00 / kg (Bulk Industrial).

Atom Economy: High.

Protocol A (Standardized)
Dissolution: Charge 10.0 g (64.9 mmol) of 2-amino-3-nitrophenol into 100 mL of Glacial

Acetic Acid. Stir at room temperature until fully dissolved.

Addition: Cool the solution to 10–15°C. Add 10.4 g (3.35 mL, 65 mmol) of Bromine (

) dropwise over 30 minutes. Caution: Exothermic.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2 hours. A heavy

precipitate (the HBr salt) will form.

Isolation: Filter the solid. Wash the cake with cold acetic acid (2 x 10 mL) followed by diethyl

ether to remove residual acid.

Drying: Dry under vacuum at 40°C.

Method B: NBS Bromination
This is the preferred R&D/Medicinal Chemistry route due to ease of handling and milder

conditions.

Mechanism: NBS provides a slow, controlled release of

. The byproduct is succinimide, which is water-soluble.

Reagent Cost: ~$25.00 - $40.00 / kg (Bulk Industrial).

Atom Economy: Lower (Succinimide waste must be removed).

Protocol B (High Purity)
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Dissolution: Dissolve 10.0 g (64.9 mmol) of 2-amino-3-nitrophenol in 80 mL of DMF

(Dimethylformamide).

Addition: Add 11.6 g (65 mmol) of N-Bromosuccinimide (NBS) in small portions at 0°C to

prevent exotherms.

Reaction: Stir at 0°C for 1 hour, then room temperature for 4 hours.

Workup (Free Base): Pour the mixture into 300 mL of ice water. The free base (2-Amino-5-

bromo-3-nitrophenol) will precipitate. Filter and wash with water.[2]

Salt Formation: Resuspend the wet cake in 50 mL Ethanol. Add 48% aqueous HBr (1.1 eq)

dropwise. Stir for 1 hour.

Isolation: Filter the resulting hydrobromide salt and dry.

Cost-Benefit Data Summary
The following table contrasts the two methods based on a theoretical 1kg production batch.

Metric
Method A (

/ AcOH)
Method B (NBS / DMF)

Raw Material Cost (Est.) Low ($)
High (

$)

Yield (Molar) 85 - 92% 75 - 82% (after salt formation)

Process Steps 1 (One-Pot) 2 (Reaction + Salt Formation)

Safety Profile Critical (Corrosive/Toxic fumes) Moderate (Solid handling)

Regioselectivity Good (Requires Temp Control) Excellent

E-Factor (Waste)
Low (Mother liquor is

recyclable)

High (DMF + Succinimide

waste)

Product Form Direct HBr Salt
Free Base (requires

conversion)
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Technical Insight: The "Hydrobromide" Trap
Researchers often overlook that Method B (NBS) yields the neutral molecule. If your biological

assay or next synthetic step requires the HBr salt (often for solubility or stability reasons),

Method B introduces an extra unit operation. Method A generates the HBr salt in situ, making it

the superior "Process Intensification" choice.

Safety & Handling (Critical)
2-Amino-3-nitrophenol is a substituted aniline derivative.

Toxicity: Highly toxic by inhalation and skin contact. Potential mutagen.

Handling: All solids must be handled in a filtered weigh station or glovebox.

Bromine (

): Fatal if inhaled. Causes severe skin burns. Must be used with a scrubber system.[3]

Waste: Brominated waste streams cannot be mixed with acetone (forms tear gas -

bromoacetone).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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